Flortanidazole
Overview
Description
Flortanidazole is a tumour hypoxia probe.
Scientific Research Applications
Imaging Tumor Hypoxia and Radiotherapy Effects Flortanidazole, specifically 18F-flortanidazole (18F-HX4), is used in micro positron emission tomography/computed tomography (PET/CT) for imaging tumor hypoxia and assessing the effects of radiotherapy in mice. The tracer uptake of 18F-HX4 is higher in hypoxic cells compared to oxygenated cells, making it a significant biomarker for tumor hypoxia. The studies also correlate the tracer uptake with hypoxia volume, survival time, and the expression of tumor biomarkers like hypoxia-inducible factor (HIF)-1α, glucose transporter (Glut-1), and Ki67, shedding light on the biological changes in tumors post-radiotherapy (Yu et al., 2019).
Prognostic and Predictive Biomarker in Cancer Treatment In a study involving non-small cell lung cancer xenografts, 18F-flortanidazole was evaluated as a prognostic and predictive imaging biomarker. The study explored the impact of metformin, a drug known to improve tumor oxygenation, on the tumor hypoxia imaged using 18F-flortanidazole PET. The results indicated that metformin could act as a radiosensitizer by augmenting tumor oxygenation. Baseline 18F-flortanidazole showed potential as a prognostic biomarker for treatment response, particularly in predicting metformin-specific treatment effects depending on the baseline tumor hypoxia (De Bruycker et al., 2018).
Properties
CAS No. |
1070878-63-5 |
---|---|
Molecular Formula |
C9H11FN6O3 |
Molecular Weight |
270.2244 |
IUPAC Name |
3-Fluoro-2-[4-[(2-nitroimidazol-1-yl)methyl]triazol-1-yl]propan-1-ol |
InChI |
InChI=1S/C9H11FN6O3/c10-3-8(6-17)15-5-7(12-13-15)4-14-2-1-11-9(14)16(18)19/h1-2,5,8,17H,3-4,6H2 |
InChI Key |
ZSSPATINHRVRTN-UHFFFAOYSA-N |
SMILES |
OCC(N1N=NC(CN2C=CN=C2[N+]([O-])=O)=C1)CF |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Flortanidazole |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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